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Compound of Interest

Compound Name: 3-Carboxyphenylboronic acid

Cat. No.: B1666559 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
3-Carboxyphenylboronic acid (CAS No: 25487-66-5) is a versatile organic compound widely

utilized in medicinal chemistry and drug discovery. Its utility as a building block in cross-

coupling reactions, such as the Suzuki-Miyaura coupling, makes it a valuable reagent for the

synthesis of complex molecules.[1] However, like all chemical reagents, a thorough

understanding of its hazard profile and the implementation of appropriate safety protocols are

paramount to ensure the well-being of laboratory personnel and the integrity of research. This

guide provides a comprehensive overview of the safety and handling precautions for 3-
Carboxyphenylboronic acid, intended for researchers, scientists, and drug development

professionals.

Hazard Identification and Classification
3-Carboxyphenylboronic acid is classified as a hazardous substance. The following tables

summarize its GHS classification and associated hazard statements.

Table 1: GHS Classification[2][3]
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Classification Category

Acute toxicity, oral Category 4

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity, single exposure

(Respiratory tract irritation)
Category 3

Table 2: Hazard Statements and Pictogram[2][3]

Pictogram Signal Word Hazard Statements

Warning

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

[3] H319: Causes serious eye

irritation.[2][3] H335: May

cause respiratory irritation.[2]

[3]

Toxicological Data
While comprehensive toxicological data is not extensively available, the following acute toxicity

data has been reported. It is important to note that the toxicological properties have not been

fully investigated, and the compound should be handled with care.[4][5]

Table 3: Acute Toxicity Data[6]

Type of Test Route of Exposure Species Observed Dose/Duration

LD50 (Lethal dose, 50

percent kill)
Oral Rodent - rat >3 gm/kg

LD50 (Lethal dose, 50

percent kill)
Intravenous Rodent - mouse 2560 mg/kg
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Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures and the consistent use of appropriate personal

protective equipment are crucial for minimizing exposure risks.

Engineering Controls
Work with 3-Carboxyphenylboronic acid should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2]

Ensure that safety showers and eyewash stations are readily accessible.

Personal Protective Equipment (PPE)
Table 4: Recommended Personal Protective Equipment[7]

Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or goggles. A

face shield may be appropriate in some

situations.[7]

Hand Protection

Wear appropriate protective gloves (e.g., nitrile

rubber). Gloves must be inspected prior to use.

[8]

Skin and Body Protection
Laboratory coat. Impervious clothing should be

worn when handling larger quantities.

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU

EN 143) particle respirator may be used. For

higher-level protection, use a respirator with

appropriate cartridges.[8]

Hygiene Practices
Avoid inhalation, contact with eyes and skin.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Cyano_3_methoxyphenyl_boronic_Acid_A_Step_by_Step_Guide.pdf
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-irritants
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-irritants
https://blog.storemasta.com.au/hazchem-compliance-7-essential-steps-risk-assessment-process
https://blog.storemasta.com.au/hazchem-compliance-7-essential-steps-risk-assessment-process
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Cyano_3_methoxyphenyl_boronic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke when using this product.[2]

Wash hands thoroughly after handling.[2]

Remove contaminated clothing and wash it before reuse.[4]

Experimental Protocols
General Handling and Dispensing Protocol

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area within a chemical fume hood by laying down absorbent bench paper.

Weighing: To avoid creating dust in the open lab, transfer the solid 3-
Carboxyphenylboronic acid from its storage container to a tared, sealed container inside

the fume hood.

Dispensing: Transport the sealed container to the balance for weighing. Make any necessary

adjustments to the quantity back inside the fume hood.

Reaction Setup: Add the weighed 3-Carboxyphenylboronic acid to the reaction vessel

within the fume hood.

Post-Handling: Tightly seal the stock container of 3-Carboxyphenylboronic acid and return

it to its designated storage location. Clean any contaminated surfaces and dispose of

contaminated materials as hazardous waste.

Preparation Handling Cleanup

Don PPE and Prepare
Fume Hood

Weigh in Sealed Container
(inside fume hood)

Proceed to handling Dispense to Reaction Vessel
(inside fume hood)

Seal and Store
Stock Container

After use Decontaminate Work Area and
Dispose of Waste

Click to download full resolution via product page

Caption: General workflow for safely handling 3-Carboxyphenylboronic acid.

Risk Assessment Protocol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_2_Cyano_3_methoxyphenyl_boronic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Cyano_3_methoxyphenyl_boronic_Acid_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Boronic_Acid_Workup_Procedures.pdf
https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/product/b1666559?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666559?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A risk assessment should be performed before undertaking any new procedure involving 3-
Carboxyphenylboronic acid.

Identify Hazards: Review the Safety Data Sheet (SDS) to understand the health and physical

hazards of 3-Carboxyphenylboronic acid and any other chemicals involved in the

procedure.[9]

Evaluate Risks: Assess the potential for exposure via inhalation, skin contact, eye contact,

and ingestion based on the experimental setup and quantities being used.

Implement Control Measures: Determine the necessary engineering controls (fume hood),

administrative controls (SOPs, training), and PPE to minimize risks.[10]

Plan for Emergencies: Ensure spill kits are available and personnel are trained on

emergency procedures, including first aid and spill cleanup.

Review and Document: Document the risk assessment and review it periodically or

whenever there is a change in the procedure.

First Aid Measures
In the event of exposure, immediate action is critical. The following table outlines the

recommended first aid measures.

Table 5: First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothes

and shoes. Seek medical attention if irritation

persists.[4]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek medical attention.[4]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Spill and Emergency Procedures
Prompt and appropriate response to spills is essential to prevent further contamination and

exposure.

Accidental Release Measures
Small Spills:

Ensure adequate ventilation and wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Sweep up the material and place it into a suitable, labeled container for disposal.[4]

Clean the spill area with soap and water.
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Large Spills:

Evacuate the area immediately.

Prevent further leakage or spillage if it is safe to do so.

Do not let the product enter drains.

Contact your institution's environmental health and safety department.

Spill Occurs

Assess Spill Size
and Risk

Small Spill

Incidental

Large Spill

Emergency

Don Appropriate PPE Evacuate Area

Contain Spill with
Absorbent Material

Sweep/Scoop into
Waste Container

Decontaminate Spill Area

Alert Supervisor and
Safety Officer

Secure the Area
(if safe)
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Caption: Emergency response workflow for a chemical spill.

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[7] Hazardous decomposition products include carbon oxides

and boron oxides.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Storage and Disposal
Proper storage and disposal are crucial for maintaining the stability of the compound and

ensuring environmental safety.

Storage
Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

Some suppliers recommend refrigeration (store below 4°C/39°F).[6]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[4]

Disposal
Dispose of waste in accordance with local, state, and federal regulations.[2]

Chemical waste generators must determine whether a discarded chemical is classified as

hazardous waste.[4]

Conclusion
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3-Carboxyphenylboronic acid is a valuable reagent in scientific research, particularly in the

field of drug development. While it presents certain hazards, these can be effectively managed

through the diligent application of the safety precautions and handling procedures outlined in

this guide. A proactive approach to safety, including thorough risk assessment and the

consistent use of personal protective equipment, is essential for creating a safe and productive

research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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